Cas no 1311317-93-7 (2-methylpentane-1-sulfonyl fluoride)

• Product Name: 2-methylpentane-1-sulfonyl fluoride
• CAS No: 1311317-93-7
• MF: C₆H₁₃FO₂S
• MW: 168.229624509811
• CID: 4587811
• PubChem ID: 54593061
• Update Time: 2024-03-01

2-methylpentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methylpentane-1-sulfonyl fluoride
• 1-Pentanesulfonyl fluoride, 2-methyl-

• Inchi： 1S/C6H13FO2S/c1-3-4-6(2)5-10(7,8)9/h6H,3-5H2,1-2H3
• InChI Key： RVEYUYIQKZYRJQ-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)C(C)CCC

Computed Properties

• Exact Mass: 168.06202899g/mol
• Monoisotopic Mass: 168.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides